Cas no 4118-36-9 (6,7-Dimethoxy-1-phenyl-1,2,3,4-tetrahydroisoquinoline)

6,7-Dimethoxy-1-phenyl-1,2,3,4-tetrahydroisoquinoline structure
4118-36-9 structure
Product Name:6,7-Dimethoxy-1-phenyl-1,2,3,4-tetrahydroisoquinoline
CAS No:4118-36-9
MF:C17H19NO2
MW:269.338264703751
MDL:MFCD00218177
CID:331088
PubChem ID:151186
Update Time:2025-04-19

6,7-Dimethoxy-1-phenyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 6,7-dimethoxy-1-phenyl-1,2,3,4-tetrahydroisoquinoline
    • 6,7-Dimethoxy-1-phenyl-1,2,3,4-tetrahydro-isoquinoline
    • Isoquinoline,1,2,3,4-tetrahydro-6,7-dimethoxy-1-phenyl-
    • 1,2,3,4-tetrahydro-6,7-dimethoxy-1-phenylisoquinoline
    • 1-phenyl-1,2,3,4-tetrahydro-6,7-dimethoxyisoquinoline
    • 1-phenyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
    • AS-37810
    • Oprea1_431638
    • 6,7-Dimethoxy-1-phenyl-1,2,3,4-tetrahydroisoquinoline #
    • SMR000567162
    • 1-(phenyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
    • CBDivE_002469
    • 6,7-Dimethoxy-1-phenyl-1,2,3,4-tetrahydroisoquinoline, AldrichCPR
    • HMS2865H21
    • CCG-108084
    • F0911-3475
    • A873122
    • AKOS000117809
    • 4118-36-9
    • DTXSID60961486
    • MFCD00218177
    • CHEMBL258275
    • Maybridge3_000029
    • BB 0262591
    • SR-01000452893
    • Isoquinoline, 1,2,3,4-tetrahydro-6,7-dimethoxy-1-phenyl-
    • HMS1431B07
    • MLS001181471
    • SR-01000452893-1
    • 1,2,3,4-Tetrahydro-1-phenyl-6,7-dimethoxyisoquinoline
    • Oprea1_167132
    • SCHEMBL7849270
    • IDI1_011416
    • Z55993050
    • EN300-09172
    • EU-0073707
    • AKOS016037542
    • NCGC00246624-01
    • 6,7-dimethoxyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline
    • (+/-)-6,7-dimethoxy-1-phenyl-1,2,3,4-tetrahydroisoquinoline
    • STK520582
    • 6,7-Dimethoxy-1-phenyl-1,2,3,4-tetrahydroisoquinoline
    • MDL： MFCD00218177
    • Inchi： 1S/C17H19NO2/c1-19-15-10-13-8-9-18-17(12-6-4-3-5-7-12)14(13)11-16(15)20-2/h3-7,10-11,17-18H,8-9H2,1-2H3
    • InChI Key： GZGZWZVAJDFXJK-UHFFFAOYSA-N
    • SMILES： O(C)C1C(=CC2CCNC(C3C=CC=CC=3)C=2C=1)OC

Computed Properties

  • Exact Mass: 269.14200
  • Monoisotopic Mass: 269.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 30.5Ų

Experimental Properties

  • Density: 1.101
  • Melting Point: 127-128 ºC
  • PSA: 30.49000
  • LogP: 3.26770

6,7-Dimethoxy-1-phenyl-1,2,3,4-tetrahydroisoquinoline Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6,7-Dimethoxy-1-phenyl-1,2,3,4-tetrahydroisoquinoline Pricemore >>

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D456425-100mg
6,7-Dimethoxy-1-phenyl-1,2,3,4-tetrahydro-isoquinoline
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D456425-250mg
6,7-Dimethoxy-1-phenyl-1,2,3,4-tetrahydro-isoquinoline
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
CDS002535-50MG
6,7-Dimethoxy-1-phenyl-1,2,3,4-tetrahydroisoquinoline
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